Cas no 103331-66-4 (Phenothiazinyl Perazine)

• Product Name: Phenothiazinyl Perazine
• CAS No: 103331-66-4
• MF: C₃₄H₃₆N₄S₂
• MW: 564.806445121765
• CID: 1062997
• PubChem ID: 71751588
• Update Time: 2025-06-14

Phenothiazinyl Perazine Chemical and Physical Properties

Names and Identifiers

• Phenothiazinyl Perazine
• 10-[3-[4-(3-phenothiazin-10-ylpropyl)piperazin-1-yl]propyl]phenothiazine
• Phenothiazinyl Peraz
• 10,10'-[1,4-Piperazinediylbis(triMethylene)]diphenothiazine
• 10,10'-[Piperazine-1,4-diyldi(propane-3,1-diyl)]di(10H-phenothiazine)
• 103331-66-4
• J-000938
• DTXSID70858297

• Inchi： 1S/C34H36N4S2/c1-5-15-31-27(11-1)37(28-12-2-6-16-32(28)39-31)21-9-19-35-23-25-36(26-24-35)20-10-22-38-29-13-3-7-17-33(29)40-34-18-8-4-14-30(34)38/h1-8,11-18H,9-10,19-26H2
• InChI Key： ULTVUUYETVQZDZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCN(CCCN2C3C=CC=CC=3SC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 564.23800
• Monoisotopic Mass: 564.23813951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.0E-7 g/L) (25 ºC),
• PSA: 63.56000
• LogP: 7.99580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Phenothiazinyl Perazine

Comprehensive Overview of Phenothiazinyl Perazine (CAS No. 103331-66-4): Properties, Applications, and Research Insights

Phenothiazinyl Perazine (CAS No. 103331-66-4) is a specialized chemical compound belonging to the phenothiazine derivative family. This class of compounds is widely recognized for its diverse applications in pharmaceuticals, materials science, and organic synthesis. The unique structural features of Phenothiazinyl Perazine, including its tricyclic phenothiazine core and perazine side chain, contribute to its distinct chemical and biological properties. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutic agents and functional materials.

One of the most frequently searched questions about Phenothiazinyl Perazine is its role in central nervous system (CNS) research. The phenothiazine scaffold is known for its interactions with neurotransmitter receptors, making it a subject of interest for neurological studies. While Phenothiazinyl Perazine is not yet a household name, its structural analogs have been explored for their potential in modulating dopamine and serotonin pathways. This aligns with the growing public interest in neurodegenerative diseases and mental health, topics that dominate healthcare discussions today.

From a synthetic chemistry perspective, Phenothiazinyl Perazine (CAS No. 103331-66-4) offers intriguing possibilities. Its electron-rich heterocyclic system makes it a candidate for designing organic semiconductors and photovoltaic materials. With the global push toward green energy and sustainable technologies, researchers are investigating how phenothiazine-based compounds like this one can contribute to next-generation solar cells or light-emitting diodes (LEDs). This connection to renewable energy solutions enhances the compound's relevance in contemporary scientific discourse.

The pharmacokinetic profile of Phenothiazinyl Perazine is another area of active investigation. Scientists are examining its metabolic stability, blood-brain barrier permeability, and potential drug-drug interactions. These studies are crucial for understanding whether the compound could serve as a lead structure for central nervous system-targeted therapies. The rise of personalized medicine and precision drug design has amplified interest in such detailed molecular characterizations.

In material science applications, Phenothiazinyl Perazine’s redox-active properties are particularly noteworthy. The compound’s ability to undergo reversible electron transfer makes it valuable for developing electrochromic devices and energy storage systems. As the world shifts toward smart materials and wearable technology, compounds with such functionalities are gaining traction. This intersection with Internet of Things (IoT) applications further elevates its industrial significance.

Quality control and analytical methods for Phenothiazinyl Perazine (CAS No. 103331-66-4) are also critical discussion points. Advanced techniques like high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) are employed to ensure purity and consistency. The pharmaceutical industry’s emphasis on Good Manufacturing Practices (GMP) and regulatory compliance has made these analytical protocols a hot topic among quality assurance professionals.

Environmental and safety considerations surrounding Phenothiazinyl Perazine are increasingly relevant. While not classified as hazardous under current regulations, its biodegradability and ecotoxicological impact are being studied to align with green chemistry principles. This reflects the broader societal demand for environmentally friendly chemicals and sustainable industrial practices.

Future research directions for Phenothiazinyl Perazine may explore its structure-activity relationships (SAR) for targeted applications. Computational chemistry tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling could accelerate this process. The integration of artificial intelligence in drug discovery is a trending topic that could significantly impact how such compounds are studied and optimized.

In summary, Phenothiazinyl Perazine (CAS No. 103331-66-4) represents a versatile compound with cross-disciplinary importance. Its potential spans pharmaceutical development, advanced materials, and energy technologies, making it a subject of ongoing scientific inquiry. As research methodologies evolve and societal needs shift toward health innovation and sustainability, this compound will likely remain at the forefront of specialized chemical research.